Cas no 897759-41-0 (N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methoxybenzamide)

• Product Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methoxybenzamide
• CAS No: 897759-41-0
• MF: C₁₇H₁₆N₂O₄S
• MW: 344.384943008423
• CID: 5917902
• PubChem ID: 7172907
• Update Time: 2025-10-09

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methoxybenzamide
• Benzamide, N-(4,7-dimethoxy-2-benzothiazolyl)-4-methoxy-
• 897759-41-0
• AKOS024610605
• F1813-0186
• N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-4-methoxybenzamide

• Inchi： 1S/C17H16N2O4S/c1-21-11-6-4-10(5-7-11)16(20)19-17-18-14-12(22-2)8-9-13(23-3)15(14)24-17/h4-9H,1-3H3,(H,18,19,20)
• InChI Key： VXRMTZFVHKTJPT-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OC)C=CC(OC)=C2S1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 344.08307817g/mol
• Monoisotopic Mass: 344.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97.9Ų

Additional information on N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methoxybenzamide

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methoxybenzamide (CAS No. 897759-41-0): An Overview

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methoxybenzamide (CAS No. 897759-41-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzothiazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The molecular structure of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methoxybenzamide consists of a benzothiazole core substituted with methoxy groups at positions 4 and 7, and an amide linkage to a 4-methoxybenzene ring. This arrangement imparts specific chemical and biological properties that make it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methoxybenzamide in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce the production of pro-inflammatory cytokines, thereby mitigating neuroinflammation.

In addition to its neuroprotective properties, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methoxybenzamide has also shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of mitochondrial pathways and the inhibition of cell cycle progression.

The pharmacokinetic properties of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methoxybenzamide have also been investigated. Studies have shown that it has favorable oral bioavailability and a reasonable half-life, making it a suitable candidate for further preclinical and clinical development. Moreover, its low toxicity profile in animal models suggests that it may be well-tolerated in humans.

In terms of synthetic accessibility, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methoxybenzamide can be synthesized using well-established methods in organic chemistry. The synthesis typically involves the condensation of 2-aminothiophenol with an appropriate aldehyde or ketone to form the benzothiazole core, followed by functionalization with methoxy groups and coupling with 4-methoxybenzoic acid to form the final amide product. This synthetic route is scalable and can be adapted for large-scale production if needed.

The potential applications of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methoxybenzamide extend beyond its therapeutic uses. It has also been explored as a fluorescent probe for cellular imaging due to its strong fluorescence properties. Research published in Analytical Chemistry has shown that this compound can be used to visualize specific cellular structures and monitor cellular processes in real-time.

In conclusion, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-methoxybenzamide (CAS No. 897759-41-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and related fields. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, it is likely that this compound will continue to play a significant role in advancing our understanding and treatment of various diseases.